(1-Benzylpyrrolidine-2,5-diyl)dimethanol

• IUPAC Name: [1-benzyl-5-(hydroxymethyl)pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C13H19NO2/c15-9-12-6-7-13(10-16)14(12)8-11-4-2-1-3-5-11/h1-5,12-13,15-16H,6-10H2
• InChI Key: KDHJNPHFSBLEMM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1CO)CC2=CC=CC=C2)CO
• Molecular Formula: C13H19NO2
• DSSTOX Substance ID: DTXSID40458743
• Molecular Weight: 221.29 g/mol
• CAS RN: 269077-39-6

Description

“(1-Benzylpyrrolidine-2,5-diyl)dimethanol” is a chemical compound with the molecular formula C13H19NO2. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of “(1-Benzylpyrrolidine-2,5-diyl)dimethanol” consists of a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The pyrrolidine ring is substituted at the 1-position with a benzyl group and at the 2,5-positions with methanol groups.

Mechanism of Action

The mechanism of action of “(1-Benzylpyrrolidine-2,5-diyl)dimethanol” is not clear as it seems to be used primarily for research and development purposes.

Safety and Hazards

As with all chemicals, “(1-Benzylpyrrolidine-2,5-diyl)dimethanol” should be handled with care. It is intended for research and development use only and is not for medicinal, household, or other uses.

Synthesis routes and methods I

Procedure details

To a suspension of lithium aluminum hydride 10.25 g) in tetrahydrofuran (550 ml) was added dropwise a solution of 1-benzyl-2,5-bis(ethoxycarbonyl)pyrrolidine (55 g) in tetrahydrofuran (100 ml). The reaction mixture was stirred for 30 minutes at 0° C., allowed to warm to room temperature and then stirred at the same temperature for 1 hour. And then water was added carefully until excess lithium aluminum hydride was decomposed. After the precipitate was filtered off, the filtrate was evaporated under reduced pressure to give crude 1-benzyl-2,5-bis(hydroxymethyl)pyrrolidine (38.52 g).

Synthesis routes and methods II

Procedure details

A solution of 96.4 grams of 1-benzyl-pyrrolidine-2,5-dicarboxylic acid, 2-ethyl ester, 5-methyl ester in 380 ml of anhydrous tetrahydrofuran is dripped rapidly into a solution of lithium aluminum hydride (437 mmol) in tetrahydrofuran (1.4 liter) at 0° C. After complete addition, the mixture is stirred for 3 hours at ambient temperature and then carefully quenched with 57.8 ml of water followed by 38.6 ml of 10% sodium hydroxide. The mixture is stirred overnight, filtered through Celite, the Celite washed with CH2Cl2 and the combined filtrate evaporated to provide 67.11 grams of crude (1-benzyl-5-hydroxymethyl-pyrrolidine-2-yl)-methanol.